Cas no 2111517-83-8 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid)

3-(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid is a pyrazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a tert-butyl group at the 3-position of the pyrazole ring, enhancing steric hindrance and influencing reactivity. The butanoic acid side chain provides versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. This compound exhibits stability under standard conditions and is compatible with a range of organic transformations. Its unique substitution pattern may contribute to selective binding in biologically active molecules, offering utility in the development of novel inhibitors or ligands. Suitable for controlled reactions, it is typically handled under inert conditions to preserve integrity.
3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid structure
2111517-83-8 structure
Product Name:3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid
CAS No:2111517-83-8
MF:C12H20N2O2
MW:224.299403190613
CID:5823252
PubChem ID:83839459
Update Time:2025-06-07

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid
    • 2111517-83-8
    • EN300-1731221
    • Inchi: 1S/C12H20N2O2/c1-8(6-10(15)16)9-7-14(5)13-11(9)12(2,3)4/h7-8H,6H2,1-5H3,(H,15,16)
    • InChI Key: WEIKVOAGMDCRME-UHFFFAOYSA-N
    • SMILES: OC(CC(C)C1=CN(C)N=C1C(C)(C)C)=O

Computed Properties

  • Exact Mass: 224.152477885g/mol
  • Monoisotopic Mass: 224.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.1Ų

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1731221-0.05g
3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid
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$1224.0 2023-09-20
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Enamine
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$1458.0 2023-06-04
Enamine
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Enamine
EN300-1731221-5.0g
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